1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
Properties
Molecular Formula |
C7H12BrNO2 |
|---|---|
Molecular Weight |
222.08 g/mol |
IUPAC Name |
1-azabicyclo[2.2.1]heptane-4-carboxylic acid;hydrobromide |
InChI |
InChI=1S/C7H11NO2.BrH/c9-6(10)7-1-3-8(5-7)4-2-7;/h1-5H2,(H,9,10);1H |
InChI Key |
GCNFAIVDRPPNAU-UHFFFAOYSA-N |
Canonical SMILES |
C1CN2CCC1(C2)C(=O)O.Br |
Origin of Product |
United States |
Preparation Methods
Cyclization and Protection-Deprotection Approach
One efficient method starts from trans-4-aminocyclohexanol, which undergoes selective protection of the amino group by trifluoroacetylation in acetonitrile, leaving the hydroxyl group unaffected. This step achieves near-quantitative yield (100%) and ensures selective functional group manipulation. Subsequently, the hydroxyl group is protected by reaction with sulfonyl chloride, again with high yield (~100%). Finally, under mild conditions (room temperature, aqueous alcohol solution, weak base), simultaneous deprotection and intramolecular cyclization occur to form the bicyclic 7-azabicyclo[2.2.1]heptane core with high purity and approximately 90% yield. This method benefits from mild reaction conditions, high yields, and operational simplicity.
Multi-Step Synthesis via Pyrrolidinium Intermediates
Another advanced synthetic route involves the preparation of bicyclic esters as intermediates, which can be converted to the target compound. For example, ethyl 1-azabicyclo[2.2.1]heptane-3-carboxylate is synthesized via 1-benzylperhydropyrano[3,4-c]pyrrol-4-one and 1-benzyl-3-(2-bromoethyl)-4-ethoxycarbonylpyrrolidinium bromide intermediates. Incorporation of chiral benzyl groups on the nitrogen atom allows for enantiomerically pure products. The bicyclic esters can then be hydrolyzed and converted to the corresponding carboxylic acid hydrobromide salts. This method is notable for its stereochemical control and the ability to produce enantiomerically pure compounds, which is critical for pharmaceutical applications.
Classical Five-Step Synthesis with Hydrogenation
A classical approach reported involves a five-step synthesis starting from suitable precursors to build the bicyclic framework, followed by hydrogenation and salt formation. This route yields 7-azabicyclo[2.2.1]heptane derivatives with overall yields ranging from 18% to 36%, depending on the specific conditions and catalysts used (e.g., platinum oxide). The final step involves treatment with hydrogen chloride gas to form the hydrobromide salt, which is isolated by recrystallization. This method, while longer and less efficient than modern approaches, provides a reliable route to the target compound and its derivatives.
Comparative Data Table of Preparation Methods
Detailed Research Findings and Notes
- The trifluoroacetyl group used for amine protection is advantageous due to its ease of removal under mild conditions, which preserves sensitive functional groups such as hydroxyls.
- The pyrrolidinium bromide intermediates allow for the introduction of chiral centers, enabling the synthesis of enantiomerically pure bicyclic esters, which are valuable in drug development.
- The classical hydrogenation method, while less efficient, remains a benchmark for comparison and has been used to prepare various N-acyl and N-nitroso derivatives, providing insight into the compound’s chemical behavior.
- Formation of the hydrobromide salt is typically achieved by bubbling hydrogen bromide gas into the amine solution, followed by crystallization from suitable solvents such as methanol-ethyl acetate mixtures, yielding stable, high-melting solids.
- The bicyclic structure with a nitrogen atom and carboxylic acid group confers unique reactivity and biological activity, making the synthetic accessibility of this compound critical for medicinal chemistry research.
Chemical Reactions Analysis
1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.
Scientific Research Applications
Neuropharmacology
1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide and its derivatives are being investigated for their potential cholinergic activity, which may be beneficial in treating neurological disorders such as Alzheimer's disease and other cognitive impairments. Research indicates that these compounds can influence neurotransmitter systems, particularly acetylcholine pathways, which are crucial for memory and learning functions .
Case Study: Cholinergic Activity
A study demonstrated that derivatives of this compound exhibited significant binding affinity to acetylcholine receptors, suggesting their potential as therapeutic agents in cognitive enhancement and neuroprotection.
Synthetic Chemistry
The compound serves as a valuable building block in organic synthesis due to its bicyclic structure, which can be modified to create various derivatives with distinct biological activities. The synthesis methods often involve multi-step reactions that highlight the compound's versatility in creating complex molecular frameworks .
Therapeutic Potential
The therapeutic implications of 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide extend beyond neuropharmacology into areas such as pain management and treatment of mood disorders due to its interaction with various neurotransmitter systems . Ongoing research is focused on elucidating the precise mechanisms by which this compound exerts its effects on the central nervous system.
Mechanism of Action
The mechanism of action of 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide involves its interaction with specific molecular targets. The nitrogen atom within the bicyclic structure plays a crucial role in its reactivity. The compound can interact with enzymes and other proteins, potentially inhibiting their activity or altering their function. The exact pathways involved depend on the specific application and the biological system being studied .
Comparison with Similar Compounds
Structural and Physicochemical Properties
The table below summarizes key differences between 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide and analogous compounds:
Key Observations:
- Ring Size and Strain : The 2.2.1 heptane framework imposes greater steric strain compared to 2.2.2 octane derivatives, influencing reactivity and binding affinity in biological systems .
- Salt Forms : Hydrobromide and hydrochloride salts improve aqueous solubility, critical for pharmacokinetic optimization .
- Substituent Effects : Fluorination at position 3 enhances lipophilicity, while esterification (e.g., ethyl ester) increases volatility and synthetic versatility .
Commercial and Research Relevance
- Pricing : Hydrochloride salts (e.g., (1S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrochloride) command high prices ($3,850/250 mg), reflecting their niche applications and complex synthesis .
- Supplier Diversity : Over 10 global suppliers, including Capot Chemical and AccelPharmtech, offer ethyl ester derivatives, indicating robust demand for bicyclic intermediates .
Biological Activity
1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide is a bicyclic compound notable for its unique structural features, including a nitrogen atom integrated into a seven-membered ring. This compound has garnered attention due to its potential biological activities, particularly in relation to cholinergic systems and neurological disorders.
- Molecular Formula : C7H11BrNO2
- Molecular Weight : 222.08 g/mol
- Boiling Point : Approximately 257.7 °C
- Density : 1.29 g/cm³
- pKa : ~3.77, indicating its acidic nature
Research indicates that derivatives of 1-azabicyclo[2.2.1]heptane compounds may exhibit cholinergic activity , which is crucial for modulating neurotransmitter systems, specifically acetylcholine pathways. This activity suggests potential therapeutic applications in treating cognitive impairments such as Alzheimer's disease .
Biological Activity and Therapeutic Applications
1-Azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide has been studied for its interactions with acetylcholine receptors, which play a vital role in cognitive function and memory. The compound appears to influence receptor activity, potentially leading to therapeutic effects in cognitive disorders .
Case Studies and Research Findings
Several studies have explored the biological activity of this compound:
- Cholinergic Receptor Binding : Studies have shown that 1-azabicyclo[2.2.1]heptane derivatives can bind effectively to cholinergic receptors, enhancing acetylcholine signaling in the brain, which is essential for memory and learning processes .
- Neuroprotective Effects : In animal models, these compounds have demonstrated neuroprotective effects against neurodegenerative conditions by improving synaptic plasticity and reducing neuronal apoptosis .
Comparative Analysis with Related Compounds
The structural uniqueness of 1-azabicyclo[2.2.1]heptane-4-carboxylic acid hydrobromide distinguishes it from other azabicyclic compounds:
| Compound Name | Structural Features | Unique Characteristics |
|---|---|---|
| 7-Azabicyclo[2.2.1]heptane | Similar bicyclic structure without carboxylic acid | Potentially different biological activities |
| 1-Azabicyclo[3.3.0]octane | Larger bicyclic system | Different ring size affects reactivity |
| 3-Azabicyclo[3.3.0]octane | Similar bicyclic structure | Varying nitrogen position alters properties |
| 7-Azabicyclo[4.3.0]nonane | Larger ring system | Different physical and chemical properties |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
